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Compound of Interest

Compound Name: p-Xylene

Cat. No.: B151628

Essential Guide to Handling p-Xylene Safely

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals working with p-Xylene. Adherence to these procedures is essential
for ensuring personal safety and proper environmental management.

Health Hazards of p-Xylene

p-Xylene is a flammable liquid and vapor that can be harmful if inhaled or comes into contact
with the skin.[1][2] It can cause skin and eye irritation.[2][3] Inhalation may lead to respiratory
irritation, dizziness, drowsiness, and other central nervous system effects.[4][5] Ingestion can
be fatal if the substance enters the airways.[6][7] Long-term or repeated exposure can cause
damage to organs such as the blood, kidneys, and liver.[3]

Exposure Limits

It is crucial to maintain workplace air concentrations of p-Xylene below established
occupational exposure limits. Engineering controls, such as fume hoods, should be the primary
method of controlling exposure.
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Agency Exposure Limit Type Value

Permissible Exposure Limit
OSHA 100 ppm (435 mg/m3)[4][8]
(PEL) - 8-hr TWA

Recommended Exposure Limit
NIOSH 100 ppm (435 mg/m3)[4][8]
(REL) - 10-hr TWA

Short-Term Exposure Limit
NIOSH ) 150 ppm (655 mg/m3)[4][8]
(STEL) - 15-min

Threshold Limit Value (TLV) -
ACGIH 100 ppm([8]
8-hr TWA

Short-Term Exposure Limit
ACGIH : 150 ppm[8]
(STEL) - 15-min

TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit

Operational Plan for Handling p-Xylene

This step-by-step protocol outlines the safe handling of p-Xylene in a laboratory setting.

Pre-Operational Checks

» Verify Engineering Controls: Ensure a certified laboratory fume hood is available and
functioning correctly.[2]

o Assemble Personal Protective Equipment (PPE): Before handling p-Xylene, don the
following PPE:

o Eye and Face Protection: Chemical splash goggles and a face shield.[5][9]

o Hand Protection: Nitrile or Viton gloves. If gloves are contaminated, they should be
replaced immediately.[2]

o Body Protection: A fully-buttoned lab coat or chemical-resistant suit.[2][10]

o Respiratory Protection: If there is a risk of exceeding exposure limits or if working outside
a fume hood, a NIOSH-approved respirator with organic vapor cartridges is required.[11]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.cdc.gov/niosh/npg/npgd0670.html
https://nj.gov/health/eoh/rtkweb/documents/fs/2014.pdf
https://www.cdc.gov/niosh/npg/npgd0670.html
https://nj.gov/health/eoh/rtkweb/documents/fs/2014.pdf
https://www.cdc.gov/niosh/npg/npgd0670.html
https://nj.gov/health/eoh/rtkweb/documents/fs/2014.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/2014.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/2014.pdf
https://www.benchchem.com/product/b151628?utm_src=pdf-body
https://www.benchchem.com/product/b151628?utm_src=pdf-body
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Xylenes_2015-11-30.docx
https://www.benchchem.com/product/b151628?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/95256.pdf
https://www.med.navy.mil/Portals/62/Documents/NMFA/NMCPHC/root/Industrial%20Hygiene/IHFOM-CH10-Nov25.pdf?ver=UvRkpVQc-oic_nGwFZy6PQ%3D%3D
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Xylenes_2015-11-30.docx
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Xylenes_2015-11-30.docx
https://cms.ctahr.hawaii.edu/epp/Education/Study-Guide-Packets/APC-Core/APC-Unit7
https://www.ccohs.ca/oshanswers/chemicals/chem_profiles/xylene.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

e Locate Safety Equipment: Confirm the location and accessibility of the nearest eyewash
station, safety shower, and fire extinguisher.[5]

» Prepare Work Area: The designated work area within the fume hood should be clean and
free of incompatible materials such as strong oxidizers and acids.[2][4]

Handling Procedures

o Transportation: When moving p-Xylene, use a secondary container to prevent spills.
» Dispensing:
o Perform all dispensing of p-Xylene inside a certified chemical fume hood.[2]

o Ground and bond containers when transferring the material to prevent static discharge.[5]

[8]
o Use only non-sparking tools and equipment.[8]

e General Handling:

[e]

Avoid direct contact with skin and eyes.[6]

o

Do not breathe vapors or mists.[6][12]

[¢]

Keep the container tightly closed when not in use.[6][7]

[¢]

Wash hands thoroughly after handling.[6][7]

Emergency Procedures

» Skin Contact: Immediately remove contaminated clothing and wash the affected skin with
plenty of soap and water.[8] If skin irritation occurs, seek medical attention.[1]

e Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes at
an eyewash station, removing contact lenses if present.[8][12] Seek medical attention.

« Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If
breathing has stopped, begin artificial respiration. Seek immediate medical attention.[8][12]
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e Ingestion: Do NOT induce vomiting.[6] Seek immediate medical attention.[3]
e Spills:

o Evacuate the area and remove all sources of ignition.[5][7]

o Ventilate the area.

o For small spills, absorb the liquid with an inert material such as sand, earth, or vermiculite.

[5]L6]8]

o Place the absorbent material into a sealed, labeled container for hazardous waste
disposal.[8]

o Do not wash spills into the sewer system.[8]

Disposal Plan for p-Xylene Waste

Proper disposal of p-Xylene waste is crucial to prevent environmental contamination and
ensure regulatory compliance.

Waste Collection

o Collect all p-Xylene waste, including contaminated materials, in a designated, compatible,
and properly sealed hazardous waste container.[2]

e The container must be clearly labeled as "Hazardous Waste" and include the chemical name
"p-Xylene".[2]

o Store the waste container in a cool, dry, and well-ventilated area away from incompatible
materials.[2]

Waste Disposal

¢ p-Xylene and its container must be disposed of as hazardous waste.[6]

o Arrange for a licensed professional waste disposal service to collect and dispose of the
hazardous waste in accordance with local, regional, and national regulations.[13]
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« Do not empty p-Xylene waste into drains or dispose of it with regular trash.[6]

Workflow for Safe Handling of p-Xylene

Preparation

Pre-Operational Checks

Don Appropriate PPE

Prepare Workspace in Fume Hood

Dispense p-Xylene

Perform Experiment Potential Inident
]
I

I
I

I
Pqtential Incident :
N ]
T

C‘I'eanup & Disposal | Emergency Responge

y

Collect Waste in Labeled Container Clean Workspace Personal Exposure

\ \

Dispose of Hazardous Waste via Licensed Service Doff PPE Follow First Aid Protocol Follow Spill Protocol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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